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Compound of Interest

Compound Name: alpha-Terpinene

Cat. No.: B1210023 Get Quote

An In-depth Technical Guide on the Core Properties, Biological Activities, and Experimental

Protocols of α-Terpinene.

This guide provides a comprehensive overview of α-Terpinene (alpha-Terpinene), a naturally

occurring monoterpene, for researchers, scientists, and professionals in drug development. It

covers its fundamental chemical and physical properties, details its significant biological

activities, and offers specific experimental protocols for its analysis and evaluation.

Core Chemical and Physical Properties
α-Terpinene is a monoterpene found in the essential oils of various plants, including tea tree,

cardamom, and marjoram.[1] Its fundamental identifiers and physicochemical properties are

summarized below.
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Property Value

CAS Number 99-86-5

Molecular Formula C₁₀H₁₆

Molecular Weight 136.23 g/mol

Appearance Colorless to light yellow liquid

Odor Woody, terpene, lemon-like

Boiling Point 173-175 °C

Density 0.837 g/mL at 25 °C

Refractive Index n20/D 1.478

Flash Point 50 °C (122 °F)

Solubility
Insoluble in water; soluble in ethanol and most

non-volatile oils.[2]

Biological Activities and Mechanisms of Action
α-Terpinene exhibits a range of biological activities, including antioxidant, anti-inflammatory,

and antimicrobial effects.

Antioxidant Activity
α-Terpinene functions as an antioxidant by scavenging free radicals. However, it is noteworthy

that α-Terpinene autoxidizes rapidly upon exposure to air, forming allylic epoxides and p-

cymene. While this rapid oxidation allows it to protect other compounds from degradation, the

oxidation products can be skin sensitizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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